Cas no 15850-20-1 (Benzamide,4-nitro-N-2-thiazolyl-)

• Product Name: Benzamide,4-nitro-N-2-thiazolyl-
• CAS No: 15850-20-1
• MF: C₁₀H₇N₃O₃S
• MW: 249.245880365372
• CID: 191322
• PubChem ID: 230363
• Update Time: 2025-04-19

Benzamide,4-nitro-N-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-nitro-N-2-thiazolyl-
• 4-nitro-N-thiazol-2-yl-benzamide
• (1H-imidazol-2-yl)(4-nitrophenyl)methanone
• (1H-imidazol-2-yl)-(4-nitro-phenyl)-methanone
• 1H-imidazol-2-yl-4-nitrophenyl-methanone
• 2-(4-Nitrobenzoyl)imidazol
• 2-(4-nitrobenzoyl)imidazole
• 2-(4-nitrobenzoyl)methylimidazole
• 2-(4-Nitrobenzoylamino)thiazole
• 4-Nitro-benzoesaeure-thiazol-2-ylamid
• 4-nitro-benzoic acid thiazol-2-ylamide
• CTK1J2566
• Methanone, 1H-imidazol-2-yl(4-nitrophenyl)-
• SureCN7712778
• 4-Nitro-n-(2-thiazolyl)benzamide
• Maybridge1_005306
• CS-0333979
• NSC25194
• SMR000393711
• AKOS000371361
• ML 00252
• CHEMBL1170612
• SXVKIMCWFQAXPM-UHFFFAOYSA-N
• 15850-20-1
• DTXSID10935930
• 4-nitro-N-(1,3-thiazol-2-yl)benzamide
• HMS556J04
• NSC-25194
• HMS2758K17
• Oprea1_776851
• 4-Nitro-N-(thiazol-2-yl)benzamide
• AKOS005145276
• Cambridge id 5186501
• SCHEMBL3191246
• Oprea1_125047
• MLS000738036

• Inchi： 1S/C10H7N3O3S/c14-9(12-10-11-5-6-17-10)7-1-3-8(4-2-7)13(15)16/h1-6H,(H,11,12,14)
• InChI Key： SXVKIMCWFQAXPM-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.02091
• Monoisotopic Mass: 249.020812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116

Experimental Properties

• Density: 1.53
• Refractive Index: 1.713
• PSA: 85.13
• LogP: 2.89980